Cas no 654679-12-6 (tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate)

• Product Name: tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate
• CAS No: 654679-12-6
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD07781132
• CID: 1028112
• PubChem ID: 105499112
• Update Time: 2025-06-13

tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(N-Boc)aminopyridine
• (5-Aminomethyl-Pyridin-2-Yl)-Carbamic Acid Tert-Butyl Ester
• AG-E-36332
• SBB028444
• tert-butyl (5-(aminomethyl)pyridin-2-yl)carbamate
• tert-butyl 5-(aminomethyl)pyridin-2-ylcarbamate
• tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate
• 654679-12-6
• MFCD28368809
• A847775
• tert-Butyl ((5-(aminomethyl)pyridin-2-yl)methyl)carbamate
• tert-butyl N-{[5-(aminomethyl)pyridin-2-yl]methyl}carbamate
• CS-0197356
• E75989
• tert-Butyl((5-(aminomethyl)pyridin-2-yl)methyl)carbamate
• tert-butyl N-[[5-(aminomethyl)pyridin-2-yl]methyl]carbamate
• BS-49321
• SY261637
• N-Boc-5-(Aminomethyl)pyridine-2-methanamine

• MDL： MFCD07781132
• Inchi： 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-8-10-5-4-9(6-13)7-14-10/h4-5,7H,6,8,13H2,1-3H3,(H,15,16)
• InChI Key： GKRHVUIWZWYGPP-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CN=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.14787
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• PSA: 77.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate

Recent Advances in the Application of tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate (CAS: 654679-12-6) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate (CAS: 654679-12-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the key applications of tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate is its role as a building block in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors for the PD-1/PD-L1 pathway, a critical target in cancer immunotherapy. The study reported that derivatives of this compound exhibited promising binding affinity and selectivity, paving the way for further optimization and preclinical evaluation.

In addition to its applications in oncology, recent research has explored the use of tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate in the design of neuroprotective agents. A study in ACS Chemical Neuroscience (2024) revealed that this compound could be modified to target glutamate receptors, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers synthesized a series of analogs and evaluated their efficacy in vitro, identifying several candidates with potent neuroprotective effects and minimal cytotoxicity.

Another notable advancement involves the use of tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate in the development of antimicrobial agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives with activity against multidrug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a potential solution to the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and scalability of tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate. A 2023 paper in Organic Process Research & Development detailed a streamlined synthetic route that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, ensuring a reliable supply for ongoing and future research efforts.

In conclusion, tert-butyl N-[[5-(aminomethyl)-2-pyridyl]methyl]carbamate (CAS: 654679-12-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, makes it a compound of significant interest. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and development.